Cas no 2227754-16-5 (rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(2-bromophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(2-bromophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227754-16-5
• MF: C₁₉H₁₈BrNO₄
• MW: 404.254524707794
• CID: 6274062
• PubChem ID: 165807486
• Update Time: 2025-07-02

rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(2-bromophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(2-bromophenyl)pyrrolidine-3-carboxylic acid
• rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(2-bromophenyl)pyrrolidine-3-carboxylic acid
• EN300-1454811
• 2227754-16-5

• Inchi： 1S/C19H18BrNO4/c20-17-9-5-4-8-14(17)15-10-21(11-16(15)18(22)23)19(24)25-12-13-6-2-1-3-7-13/h1-9,15-16H,10-12H2,(H,22,23)/t15-,16+/m0/s1
• InChI Key： MWKQGGAIPMCYTG-JKSUJKDBSA-N
• SMILES： BrC1C=CC=CC=1[C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 403.04192g/mol
• Monoisotopic Mass: 403.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(2-bromophenyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(2-bromophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227754-16-5)

The compound rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(2-bromophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227754-16-5) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and organic synthesis. Its unique structural features, including a benzyloxy carbonyl protecting group and a 2-bromophenyl substituent, make it a valuable intermediate for drug discovery and asymmetric catalysis. Researchers and industry professionals are increasingly interested in this compound due to its applications in peptide synthesis, enzyme inhibition studies, and small molecule drug development.

One of the most searched questions in scientific databases is: "What are the synthetic routes for rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(2-bromophenyl)pyrrolidine-3-carboxylic acid?" This reflects the growing demand for efficient and scalable methods to produce this compound. Recent advancements in green chemistry have also spurred interest in eco-friendly synthesis protocols, aligning with global sustainability trends. The presence of the bromophenyl moiety further enhances its utility in cross-coupling reactions, a hot topic in modern organic chemistry.

The stereochemistry of rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(2-bromophenyl)pyrrolidine-3-carboxylic acid plays a critical role in its biological activity. Enantiomerically pure forms of this compound are often explored for their chiral auxiliaries properties, which are essential in asymmetric synthesis. Researchers frequently inquire about "How to separate the enantiomers of rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(2-bromophenyl)pyrrolidine-3-carboxylic acid?", highlighting the importance of chiral resolution techniques in its application.

In the context of drug design, this compound's carboxylic acid functionality allows for further derivatization, making it a versatile building block. Its structural similarity to proline derivatives has led to investigations into its potential as a bioisostere in medicinal chemistry. The benzyloxy carbonyl group also provides stability during synthetic transformations, a feature highly valued in multi-step syntheses.

From an analytical perspective, the characterization of rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(2-bromophenyl)pyrrolidine-3-carboxylic acid involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are crucial for confirming its purity and stereochemical integrity, topics frequently searched in academic and industrial forums. The compound's CAS No. 2227754-16-5 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance.

Emerging trends in computational chemistry have also brought attention to this molecule. Molecular docking studies and DFT calculations are often performed to predict its interactions with biological targets, addressing common queries like "What are the predicted binding affinities of rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(2-bromophenyl)pyrrolidine-3-carboxylic acid?". Such computational approaches accelerate the compound's adoption in virtual screening campaigns.

In summary, rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(2-bromophenyl)pyrrolidine-3-carboxylic acid represents a multifaceted tool for researchers. Its applications span from asymmetric synthesis to medicinal chemistry, driven by its unique structural attributes. As the scientific community continues to explore its potential, this compound remains a subject of intense study and innovation.